Cas no 1804440-95-6 (3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile
• CAS No: 1804440-95-6
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4844422
• Update Time: 2025-05-23

3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)8-5(4-18)3-7(20-10(14,15)16)6(19-8)1-2-17/h3H,1,4,18H2
• InChI Key： ZJICUXJJMAVJEK-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(CC#N)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile

3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile, also known by its CAS number 1804440-95-6, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in drug design and material science. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 3, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2, along with an acetonitrile group at position 6. These substituents contribute to its unique electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve the desired regioselectivity and stereochemistry. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. The incorporation of fluorinated groups, such as trifluoromethoxy and trifluoromethyl, is particularly noteworthy due to their ability to modulate the physical and chemical properties of the molecule, including solubility, stability, and bioavailability.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development targeting various therapeutic areas. For instance, its ability to act as a kinase inhibitor has been explored in preclinical studies, suggesting its potential in oncology. Additionally, the compound's unique electronic properties make it a candidate for use in electronic materials, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in materials science have highlighted the importance of fluorinated aromatic compounds like this one in improving device performance and efficiency.

The pharmacological profile of 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile has been extensively studied in vitro and in vivo models. Research indicates that it exhibits selective binding affinity towards certain protein targets, which could be exploited for therapeutic interventions. Moreover, its metabolic stability and pharmacokinetic properties have been evaluated in animal models, providing valuable insights into its potential as an orally bioavailable drug candidate. These findings underscore the importance of continued research into this compound's biological activity and its translational potential.

From an environmental perspective, understanding the ecological impact of 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile is crucial for responsible chemical management. Studies have examined its biodegradability under various conditions, revealing that while it exhibits moderate persistence in certain environments, its toxicity to aquatic organisms is relatively low compared to other synthetic chemicals. This information is vital for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, 3-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-acetonitrile represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological research, positions it as a promising candidate for future innovations in medicine and materials science. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in shaping the next generation of chemical products and therapeutic agents.